U 89843A U 89843A Positive allosteric modulator of GABAA receptors. Enhances GABA-induced Cl- currents in the α1β2γ2, α3β2γ2 and α6β2γ2 subtypes. Causes sedation in vivo following i.v. administration without losing "righting reflex". Also displays antioxidant activity.
Brand Name: Vulcanchem
CAS No.: 157013-85-9
VCID: VC0004561
InChI: InChI=1S/C16H23N5.ClH/c1-12-11-13-14(19(12)2)17-16(21-9-5-6-10-21)18-15(13)20-7-3-4-8-20;/h11H,3-10H2,1-2H3;1H
SMILES: CC1=CC2=C(N1C)N=C(N=C2N3CCCC3)N4CCCC4.Cl
Molecular Formula: C16H24ClN5
Molecular Weight: 321.853

U 89843A

CAS No.: 157013-85-9

Cat. No.: VC0004561

Molecular Formula: C16H24ClN5

Molecular Weight: 321.853

* For research use only. Not for human or veterinary use.

U 89843A - 157013-85-9

Specification

Description Positive allosteric modulator of GABAA receptors. Enhances GABA-induced Cl- currents in the α1β2γ2, α3β2γ2 and α6β2γ2 subtypes. Causes sedation in vivo following i.v. administration without losing "righting reflex". Also displays antioxidant activity.
CAS No. 157013-85-9
Molecular Formula C16H24ClN5
Molecular Weight 321.853
IUPAC Name 6,7-dimethyl-2,4-dipyrrolidin-1-ylpyrrolo[2,3-d]pyrimidine;hydrochloride
Standard InChI InChI=1S/C16H23N5.ClH/c1-12-11-13-14(19(12)2)17-16(21-9-5-6-10-21)18-15(13)20-7-3-4-8-20;/h11H,3-10H2,1-2H3;1H
Standard InChI Key MNKBXPNQWKUSKU-UHFFFAOYSA-N
SMILES CC1=CC2=C(N1C)N=C(N=C2N3CCCC3)N4CCCC4.Cl

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